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Chemical Profile of Carzenide

The table below summarizes the core chemical and physical data for Carzenide.

Property

Specification

CAS Registry Number

IUPAC Name

Molecular Formula

Molecular Weight

Appearance

Melting Point

Boiling Point

Water Solubility

138-41-0 [1] [2] [3]

4-Sulfamoylbenzoic acid [1] [2]

C/H7/NO4S [1] [2] [4]

201.20 g/mol [1] [2] [4]

White to off-white powder [1] [3]

285 - 295 °C (lit.) [5] [3] [6]

449 °C at 760 mmHg [5] [3]

453 mg/L at 25 °C [5] [3] [6]

Density 1.536 g/cm3 [5]
Log P 1.81330 [5]
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Property Specification
pKa 3.50 (at 25 °C) [3]
Hazard Codes Xn, Xi [5] [3] [6]

Biological Activity & Experimental Data

Carzenide functions as a strong, competitive inhibitor of carbonic anhydrase II (CAII) [1].

Biological Aspect Description

Primary Competitive inhibitor of Carbonic Anhydrase Il (CAIl) [1].

Mechanism

Research Studied in research contexts for epilepsy and cervical cancer [1]. Also used as a
Applications diuretic [3] [6].

Cellular Assay In HelLa cells, a 2-hour pretreatment with 100 uM Carzenide rendered the
(Example) fluorescence signal induced by FMRs-CA negligible [1].

Metabolic Major circulating metabolite of the drug Mafenide (HY-B0614) in plasma [1].
Information

Experimental Context for CA Inhibition

Research in carbonic anhydrase inhibitors (CAls) like Carzenide often involves specific assay protocols and

structural strategies to understand their binding and efficacy [7].

Standard Inhibition Assay Protocol

The stopped-flow CO2 hydrase assay is a standard method for determining the inhibition constant (Ki) of

CAlIs [7]. Here is a generalized workflow:
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e Preparation: Purify the recombinant human CA isoform (e.g., hCA I, Il, IX, XII).

¢ Reaction Setup: Prepare a solution of the enzyme in buffer at a controlled pH (e.g., 20 mM HEPES,
20 mM NazSOa4, pH 7.4).

¢ Inhibitor Incubation: Incubate the enzyme with varying concentrations of the inhibitor (Carzenide or
a derivative) for a set period (e.g., 15 minutes to ensure complete binding).

¢ Kinetic Measurement: Use a stopped-flow instrument to rapidly mix the enzyme-inhibitor solution
with a COz-saturated buffer. The instrument monitors the change in pH (via a colorimetric indicator
like phenol red) as CO: is hydrated.

¢ Data Analysis: The initial rates of the reaction are calculated from the kinetic curves. The Ki value is
determined by fitting these rates against the inhibitor concentration using a non-linear regression
analysis or the Cheng-Prusoff equation.

Structural Insights & The "Tail Approach"

The binding of sulfonamide-based CAls like Carzenide involves coordination of the sulfonamide nitrogen
to the zinc ion in the enzyme's active site [7]. To improve potency and isoform selectivity, the "tail
approach” is widely used. This strategy involves appending different chemical moieties (the "tail") to the
inhibitor's core, which can then interact with specific amino acid residues at the rim of the enzymatic cavity
[7]. The ureido moiety has been identified as a particularly suitable linker, as it helps stabilize the enzyme-

inhibitor complex through hydrogen bonds [7].

Research Workflow & Mechanism of Action

The following diagram illustrates the experimental workflow for assessing CAI activity and the core

mechanism of Carzenide.
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Research workflow for evaluating Carzenide, from synthesis to cellular assays.

Gnhibition of CA-ID

:

Physiological Effect
(Research in Diuresis, Epilepsy, Cancer)
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Core mechanism of Carzenide as a carbonic anhydrase 11 (CAII) inhibitor.
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Application in Research

As a specific CAII inhibitor, Carzenide is a valuable tool compound for:

e Pathophysiological Studies: Investigating the role of CAll in conditions like epilepsy and the acid-
base balance within certain cancer microenvironments (e.g., cervical cancer) [1].

¢ Diuretic Research: Its diuretic property makes it useful for studying renal physiology and fluid
balance [3] [6].

¢ Medicinal Chemistry: Serving as a lead structure or metabolite reference for the design of novel
carbonic anhydrase inhibitors using strategies like the "tail approach” [1] [7].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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